Cas no 7268-43-1 (5-Oxopyrrolidine-3-carboxylic acid)

7268-43-1 structure
Product Name:5-Oxopyrrolidine-3-carboxylic acid
CAS No:7268-43-1
Molecular Formula:C5H7NO3
Molecular Weight:129.1140
MDL:MFCD05864580
CID:858874
PubChem ID:16785136
5-Oxopyrrolidine-3-carboxylic acid Properties
Names and Identifiers
-
- 5-Oxopyrrolidine-3-carboxylic acid
- 5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
- 3-pyrrolidinecarboxylic acid, 5-oxo-
- 5-Oxo-pyrrolidine-3-carboxylic acid
- 4-Carboxy-2-pyrrolidinone
- DL-2-Pyrrolidone-4-carboxylic acid
- GZVHQYZRBCSHAI-UHFFFAOYSA-N
- (R)-5-Oxopyrrolidine-3-carboxylic acid
- 5-Oxo-3-pyrrolidinecarboxylic acid
- 5-0xopyrrolidine-3-carboxylic acid
- 1273AC
- SB11645
- AK105411
- AB0154133
- ST24044939
- CS-0
- AKOS016042673
- SB17670
- MFCD13194688
- 5-Oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
- MFCD13194689
- SY041979
- Z239137534
- CS-0050412
- FT-0774442
- 7268-43-1
- FT-0678425
- P10333
- SB17669
- AKOS000140611
- F2147-0194
- SY343985
- BB 0216427
- MFCD05864580
- SCHEMBL437804
- 5-oxopyrrolidine-3-carboxylicacid
- FS-5213
- NCGC00338437-01
- EN300-59487
- A866222
- AB01200492-03
- SY042553
- (3R)-5-oxo-3-Pyrrolidinecarboxylic acid
- DB-068388
- DB-029245
- ALBB-018087
-
- MDL: MFCD05864580
- InChIKey: GZVHQYZRBCSHAI-UHFFFAOYSA-N
- Inchi: 1S/C5H7NO3/c7-4-1-3(2-6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)
- SMILES: O=C1C([H])([H])C([H])(C(=O)O[H])C([H])([H])N1[H]
Computed Properties
- Exact Mass: 129.04261
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 129.042593085g/mol
- Heavy Atom Count: 9
- Complexity: 154
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.2
- Topological Polar Surface Area: 66.4
Experimental Properties
- PSA: 66.4
- Solubility: Soluble (110 g/l) (25 º C),
- Density: 1.380±0.06 g/cm3 (20 ºC 760 Torr),
5-Oxopyrrolidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00FAQX-100mg |
3-Pyrrolidinecarboxylic acid, 5-oxo- |
7268-43-1 | 95% | 100mg |
$18.00 | 2024-04-21 | |
A2B Chem LLC | AH12969-250mg |
5-oxopyrrolidine-3-carboxylic acid |
7268-43-1 | 98% | 250mg |
$19.00 | 2024-04-19 | |
Aaron | AR00FAZ9-100mg |
3-Pyrrolidinecarboxylic acid, 5-oxo- |
7268-43-1 | 97% | 100mg |
$12.00 | 2025-01-24 | |
abcr | AB215287-1 g |
5-Oxo-3-pyrrolidinecarboxylic acid, 95%; . |
7268-43-1 | 95% | 1g |
€110.00 | 2023-02-05 | |
Alichem | A109000148-5g |
5-Oxo-pyrrolidine-3-carboxylic acid |
7268-43-1 | 95% | 5g |
$180.15 | 2023-09-01 | |
Ambeed | A173422-250mg |
5-Oxopyrrolidine-3-carboxylic acid |
7268-43-1 | 98% | 250mg |
$26.0 | 2025-03-04 | |
Apollo Scientific | OR315602-1g |
5-Oxopyrrolidine-3-carboxylic acid |
7268-43-1 | 95% | 1g |
£107.00 | 2025-02-20 | |
Cooke Chemical | BD8371631-250mg |
5-Oxopyrrolidine-3-carboxylic acid |
7268-43-1 | 98% | 250mg |
RMB 111.20 | 2025-02-21 | |
eNovation Chemicals LLC | D496456-5G |
5-oxopyrrolidine-3-carboxylic acid |
7268-43-1 | 97% | 5G |
$170 | 2022-09-03 | |
Fluorochem | 075589-1g |
5-Oxo-pyrrolidine-3-carboxylic acid |
7268-43-1 | 95% | 1g |
£50.00 | 2022-03-01 |
5-Oxopyrrolidine-3-carboxylic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:7268-43-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:7268-43-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:7268-43-1)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7268-43-1)5-Oxopyrrolidine-3-carboxylic acid

Purity:99%/99%
Quantity:5g/25g
Price($):158.0/565.0